TEXAPON ES-40

Specification

• CAS No.: 185230-92-6
• Molecular Formula: C9H15N
• Molecular Weight: 0

Introduction

Chemical Identity and Structural Characteristics

TEXAPON ES-40 is characterized by its complex molecular structure featuring both hydrophilic and hydrophobic components, making it an effective surfactant. The compound exhibits unique properties that contribute to its widespread use in commercial applications.

Nomenclature and Identification

TEXAPON ES-40 can be identified through several standard identifiers:

Parameter	Information
Common Name	TEXAPON ES-40
Chemical Name	Sodium Laureth Sulfate
CAS Number	185230-92-6
Chemical Type	Anionic Surfactant
Physical Form	Liquid

The chemical is commercially available from manufacturers such as Dayang Chem (Hangzhou) Co.,Ltd, which has been producing this compound for approximately 2 years as reported in industry databases.

Molecular Structure

TEXAPON ES-40 features a complex structure characterized by a hydrophilic ethylene oxide chain and a hydrophobic alkyl chain, which enables it to lower surface tension and enhance foaming capabilities in aqueous solutions. This amphiphilic structure is crucial for its effectiveness as a surfactant, allowing it to interact with both water and oil phases.

Physical and Chemical Properties

Understanding the physical and chemical properties of TEXAPON ES-40 is essential for proper formulation and application in various products.

Physical Properties

While specific data for TEXAPON ES-40 is limited in the available research, information from related compounds in the Texapon family provides insight into its likely properties:

Property	Value	Notes
Appearance	Yellowish liquid	Based on related Texapon products
Odor	Characteristic	Similar to other surfactants
pH Value	7.2-7.5 (in water, 20°C)	Based on Texapon T 42
Density	0.9-1.1 g/cm³ (20°C)	Typical range for similar surfactants
Solubility in Water	Soluble	Common property of anionic surfactants
Flash Point	>101°C	Similar to related compounds

Chemical Stability

TEXAPON ES-40, like other compounds in its class, demonstrates good stability under recommended storage conditions. Based on data from similar products, it should be stored at temperatures between 25-40°C to maintain optimal properties. The compound's stability is affected by extreme temperatures, with protection recommended against temperatures below 0°C as this may impact its pumpability.

Synthesis and Production Process

The production of TEXAPON ES-40 involves several chemical processes that contribute to its final properties and performance characteristics.

Raw Materials

The primary starting materials for TEXAPON ES-40 production include:

• Natural fatty alcohols (typically derived from coconut or palm kernel oil)

• Ethylene oxide

• Sulfation agents

• Neutralizing compounds

Manufacturing Method

TEXAPON ES-40 is synthesized through a multi-step process:

• Ethoxylation: Dodecyl alcohol undergoes ethoxylation, which involves adding ethylene oxide to the alcohol molecule. This creates a mixture of ethoxylated alcohols with varying degrees of ethoxylation.

• Sulfation: The ethoxylated product is treated with sulfuric acid to form a half-ester sulfate intermediate.

• Neutralization: The acidic intermediate is neutralized with sodium hydroxide to yield the final Sodium Laureth Sulfate product.

This manufacturing method allows for control over the degree of ethoxylation, which directly affects the surfactant's properties and performance in different applications.

Applications and Industrial Uses

TEXAPON ES-40 finds extensive applications across various industries due to its effective surfactant properties.

Personal Care Products

The compound is widely utilized in personal care formulations where its cleansing and foaming properties are highly valued:

Product Category	Function	Benefits
Shampoos	Primary surfactant	Effectively removes oils and dirt from hair
Body Washes	Cleansing agent	Produces rich, stable lather
Facial Cleansers	Detergent	Removes impurities while maintaining acceptable mildness
Hand Soaps	Foaming agent	Creates consumer-pleasing foam volume and stability

Industrial Applications

Beyond personal care, TEXAPON ES-40 serves important functions in industrial settings:

• Household cleaning products

• Industrial degreasers

• Textile processing aids

• Specialized cleaning formulations

The compound's effectiveness in these applications stems from its superior ability to lower surface tension and remove oils and particulates from various substrates.

Comparative Analysis with Related Surfactants

To better understand TEXAPON ES-40's position in the surfactant market, it's valuable to compare it with similar compounds.

Compound	Key Features	Unique Aspects	Comparative Advantages
Sodium Lauryl Sulfate	Strong cleansing agent	Higher irritation potential	More economical for industrial applications
Ammonium Lauryl Sulfate	Similar foaming properties	Derived from ammonium	Less common in consumer products
Sodium Pareth Sulfate	Similar structure	Less irritating	Often used in milder formulations
Sodium Myreth Sulfate	Similar applications	Different fatty acid chain length	Offers different performance characteristics

TEXAPON ES-40 stands out due to its balance between effective cleansing properties and reduced irritation potential compared to Sodium Lauryl Sulfate, making it more suitable for sensitive skin formulations.

Market Positioning and Future Trends

Current Market Status

TEXAPON ES-40 maintains a significant presence in the global surfactant market. Manufacturers like Dayang Chem (Hangzhou) Co.,Ltd have established themselves as suppliers of this compound, catering to various industries.

Future Developments

Several trends are likely to influence the future of TEXAPON ES-40 and similar surfactants:

• Sustainability: Increasing focus on environmentally friendly sourcing and production methods

• Formulation Innovation: Development of milder formulations for sensitive skin applications

• Regulatory Compliance: Adaptation to evolving global regulations on chemical ingredients

• Performance Enhancement: Research into improving efficiency at lower concentrations